Cas no 944998-13-4 (3-(2-methoxypyridin-3-yl)propanoic acid)

3-(2-methoxypyridin-3-yl)propanoic acid structure
944998-13-4 structure
Product Name:3-(2-methoxypyridin-3-yl)propanoic acid
CAS No:944998-13-4
MF:C9H11NO3
MW:181.188542604446
MDL:MFCD20657531
CID:4660730
PubChem ID:70111036
Update Time:2024-10-25

3-(2-methoxypyridin-3-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

    • 3-(2-Methoxy-3-pyridinyl)propanoic acid
    • 3-(2-methoxypyridin-3-yl)propanoic acid
    • AKOS017532461
    • 3-(2-methoxypyridin-3-yl)propanoicacid
    • AS-64232
    • 944998-13-4
    • EN300-1851466
    • CS-0039091
    • MFCD20657531
    • SCHEMBL7499858
    • MDL： MFCD20657531
    • Inchi： 1S/C9H11NO3/c1-13-9-7(3-2-6-10-9)4-5-8(11)12/h2-3,6H,4-5H2,1H3,(H,11,12)
    • InChI Key： NCTIRVTVGMLEBW-UHFFFAOYSA-N
    • SMILES： O(C)C1C(=CC=CN=1)CCC(=O)O

Computed Properties

  • Exact Mass: 181.07389321g/mol
  • Monoisotopic Mass: 181.07389321g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 4
  • Complexity: 172
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 59.4

3-(2-methoxypyridin-3-yl)propanoic acid Pricemore >>

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3-(2-methoxypyridin-3-yl)propanoic acid Suppliers

Amadis Chemical Company Limited
Gold Member
Audited Supplier Audited Supplier
(CAS:944998-13-4)3-(2-methoxypyridin-3-yl)propanoic acid
Order Number:A1095205
Stock Status:in Stock
Quantity:1g
Purity:99%
Pricing Information Last Updated:Thursday, 29 August 2024 20:14
Price ($):755.0
Email:sales@amadischem.com

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Amadis Chemical Company Limited
(CAS:944998-13-4)3-(2-methoxypyridin-3-yl)propanoic acid
A1095205
Purity:99%
Quantity:1g
Price ($):755.0
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